Cas no 1805212-22-9 (3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride)

• Product Name: 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride
• CAS No: 1805212-22-9
• MF: C₁₁H₉ClF₆
• MW: 290.632583379745
• CID: 5038692
• Update Time: 2025-11-01

3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride

• Inchi： 1S/C11H9ClF6/c1-2-7-3-6(5-12)4-8(10(13,14)15)9(7)11(16,17)18/h3-4H,2,5H2,1H3
• InChI Key： HNJBCPIAFWBQRS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C(C(F)(F)F)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride (CAS No. 1805212-22-9)

3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride (CAS No. 1805212-22-9) is a highly specialized organic compound that has garnered significant attention in the field of advanced chemical synthesis. This compound, characterized by its unique molecular structure featuring trifluoromethyl groups and an ethylbenzyl chloride moiety, is widely utilized in pharmaceutical intermediates, agrochemicals, and material science applications. Its CAS number 1805212-22-9 serves as a critical identifier for researchers and industry professionals seeking precise chemical data.

The growing interest in fluorinated compounds like 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride stems from their remarkable stability, lipophilicity, and bioavailability. These properties make them indispensable in the development of next-generation therapeutics and high-performance materials. Recent trends in AI-driven drug discovery and green chemistry have further amplified the demand for such compounds, as they align with the industry's shift toward sustainable and efficient synthetic routes.

One of the most frequently searched questions related to this compound is: "What are the applications of 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride in pharmaceuticals?" The answer lies in its role as a key intermediate in the synthesis of bioactive molecules. The trifluoromethyl groups enhance the metabolic stability of drug candidates, while the benzyl chloride functionality allows for further derivatization, enabling the creation of diverse molecular architectures. This versatility has made it a focal point in medicinal chemistry research.

Another hot topic in the chemical community is the sustainable synthesis of fluorinated compounds. Researchers are actively exploring eco-friendly methods to produce 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride with minimal environmental impact. Innovations such as catalytic fluorination and flow chemistry are being investigated to reduce waste and improve yield, addressing the global push for green manufacturing practices.

From a technical standpoint, the compound's CAS No. 1805212-22-9 is often referenced in patent literature and academic publications, highlighting its significance in intellectual property and research. Its inclusion in databases like SciFinder and Reaxys underscores its relevance to chemists and engineers worldwide. Additionally, the compound's physicochemical properties, such as its melting point, solubility, and reactivity, are meticulously documented to ensure reproducibility in laboratory settings.

In the realm of material science, 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride is valued for its potential in creating advanced polymers and coatings. The trifluoromethyl groups impart exceptional resistance to heat and chemicals, making it a candidate for high-performance applications in aerospace and electronics. This aligns with the increasing demand for durable materials in cutting-edge industries.

As the scientific community continues to explore the boundaries of fluorine chemistry, compounds like 3,4-Bis(trifluoromethyl)-5-ethylbenzyl chloride will remain at the forefront of innovation. Whether in drug development, agrochemical formulation, or advanced materials, this compound exemplifies the intersection of precision chemistry and practical utility. Its CAS No. 1805212-22-9 will undoubtedly remain a cornerstone identifier for years to come.